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Cat. No.: B11934482
Get Quote
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Application Note: Solubilization and Formulation Protocol for BC-105 (BNC105 Analog)

Executive Summary

This Application Note details the optimized solubilization protocol for BC-105 (functionally
identified here as the active agent of the vascular disrupting class, analogous to BNC105). BC-
105 is a hydrophobic small molecule tubulin polymerization inhibitor characterized by low
agueous solubility, necessitating a co-solvent system for effective in vivo and in vitro delivery.[1]

The protocol utilizes a DMSO / PEG300 / Tween 80 vehicle system.[1][2][3][4] This formulation
overcomes the thermodynamic instability of the compound in aqueous media, preventing
precipitation (“crashing out") upon physiological dilution.

Core Formulation Strategy:
e Solvent: DMSO (Dimethyl Sulfoxide) — Dissolves the crystalline drug.[1]

o Co-Solvent: PEG300 (Polyethylene Glycol 300) — Stabilizes the hydrophobic molecule in a
semi-aqueous environment.[1]
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» Surfactant: Tween 80 (Polysorbate 80) — Prevents aggregation and micro-precipitation.[1]

o Carrier: Saline/Water — Adjusts tonicity for biological compatibility.[1]

Compound Profile & Physicochemical Challenges

Understanding the "why" behind the protocol is critical for reproducibility.[1]

Compound Identity: BC-105 (Active small molecule; distinct from its phosphate prodrug
form).[1]

» Molecular Weight: ~372.4 g/mol .[1]
o Target: Tubulin colchicine-binding site; Vascular Disrupting Agent (VDA).[1]
e Solubility Class: BCS Class I1I/1V (Low Solubility, Variable Permeability).[1]

e Challenge: BC-105 exhibits high lipophilicity (LogP > 3.0). Direct addition to water results in
immediate precipitation.[1] The Order of Addition defined below is non-negotiable to maintain
a stable micro-emulsion.

Reagents and Equipment
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Reagent Grade Purpose
) Active Pharmaceutical
BC-105 >98% Purity )
Ingredient (API).[1]
Primary solvent.[1] Must be
DMSO Anhydrous, Cell Culture Grade )
sterile.[1][5][6]
Ph.[1][2][3][7] Eur. / USP Co-solvent.[1] Low molecular
PEG300 . _ _
Grade weight reduces viscosity.[1]
) ) Surfactant.[1] Critical for
Tween 80 Low Peroxide / Oxidant-Free

preventing aggregation.[1]

Saline (0.9%)

Sterile, Endotoxin-Free

Aqueous carrier phase.[1]

Vortex Mixer

High Speed

Essential for rapid dispersion.

[1]

Sonicator

Bath type

Optional; aids in dissolving

stubborn crystals.[1]

Formulation Protocols
Protocol A: Preparation of 1000x Stock Solution

Store this stock at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Add 1 mL of 100% Anhydrous DMSO.

Vortex vigorously for 30—60 seconds.

sonicate in a water bath at 37°C for 5 minutes.

Result: 10 mg/mL Stock Solution.

Weigh 10 mg of BC-105 powder into a sterile amber glass vial (protect from light).

Visual Check: Ensure the solution is perfectly clear with no visible crystals.[1] If cloudy,
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Protocol B: The "Standard" In Vivo Formulation
(10:40:5:45)

Target Concentration: 1 mg/mL (Adjustable based on stock). Vehicle Composition: 10% DMSO
/ 40% PEG300 / 5% Tween 80 / 45% Saline.

Critical Warning: You must follow the exact order of addition. Adding saline before PEG300 will
cause immediate, irreversible precipitation.[1]

Step-by-Step Workflow (To make 1 mL Working Solution):

o Step 1 (Solvent): Pipette 100 pL of BC-105 Stock (from Protocol A) into a fresh 1.5 mL
Eppendorf tube.

e Step 2 (Co-Solvent): Add 400 pL of PEG300.
o Technique: Pipette slowly down the side of the tube.

o Action: Vortex immediately for 10 seconds. The solution should be clear and slightly
viscous.[1]

o Step 3 (Surfactant): Add 50 pL of Tween 80.
o Technique: Tween 80 is viscous; cut the pipette tip if necessary for accuracy.[1]
o Action: Vortex for 20 seconds. Solution must be homogenous.

e Step 4 (Aqueous Carrier): Add 450 pL of Warm (37°C) Saline.

o Technique: Add in small aliquots (e.g., 100 pL at a time) while vortexing, or add slowly
while the tube is on a vortex mixer.

o Action: Vortex vigorously for 30 seconds.

e Final QC: Inspect against a light source. The solution should be clear to slightly opalescent,
but free of particulates.

Quantitative Formulation Table
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Component Final % (viv) Vol for 1 mL Vol for 5 mL Role

BC-105 Stock (in

DMSO) 10% 100 pL 500 pL Solubilizer
PEG300 40% 400 pL 2.0 mL Stabilizer
Tween 80 5% 50 pL 250 pL Surfactant
Saline / Water 45% 450 uL 2.25 mL Bulking Agent
Total 100% 1000 pL 5.0 mL

Visualization: The Solubility Pathway

The following diagram illustrates the critical path to a stable formulation. Note the
"Checkpoints" where the user must validate clarity.
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BC-105 Powder
(Hydrophobic API)

Add 100% DMSO
(Primary Solubilization)

Checkpoint 1:
Is solution clear?

Add 40% PEG300 Sonicate 37°C
(Stabilization) (5-10 mins)

Add 5% Tween 80
(Emulsification)

Add 45% Saline (Warm)
(Tonicity Adjustment)

Checkpoint 2:
Precipitate Check

Clear/Opalescent Visible Crystals

Stable Injection Ready Discard & Restart
Solution (Irreversible Precipitation)

Click to download full resolution via product page
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Caption: Step-by-step solubilization workflow for BC-105. Yellow diamonds indicate mandatory
visual inspection points to ensure formulation stability.

Troubleshooting & Scientific Rationale
Why this specific ratio (10:40:5:45)?

This is a "Gold Standard" vehicle for lipophilic small molecules (LogP 3-5).[1]

e DMSO (10%): High enough to dissolve the drug, low enough to avoid severe cytotoxicity or
hemolysis in mice (LD50 for DMSO is ~7 mL/kg, but <2 mL/kg is recommended for bolus).[1]

o PEG300 (40%): Acts as a "molecular spacer," preventing hydrophobic drug molecules from
colliding and crystallizing when the water content increases.[1]

o Tween 80 (5%): Provides a micellar shield.[1] If micro-crystals form, Tween 80 encapsulates
them, keeping them in suspension rather than allowing them to form large blockages.[1]

Common Failure Modes:

e "The solution turned milky white immediately after adding saline.”
o Cause: You added saline too fast or skipped the Tween 80 step.[1]

o Fix: Add saline dropwise while vortexing.[1][2] Ensure Tween 80 is fully mixed before
saline addition.[1][2]

e "The solution is viscous and hard to inject."[1]
o Cause: PEG300 is naturally viscous.[1]

o Fix: Warm the final solution to 37°C prior to injection. Use a 27G or larger needle; avoid
30G needles if possible.

e "Can | use PBS instead of Saline?"

o Answer: Yes, but Saline (0.9% NaCl) is less likely to cause "salting out" effects compared
to high-salt buffers like PBS for very sensitive compounds.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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